N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-ethylbutanamide

• IUPAC Name: N-[2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-ethylbutanamide
• InChI: InChI=1S/C21H26N4O2S/c1-5-15(6-2)20(26)23-19-12-14(4)24-25(19)21-22-18(13-28-21)16-8-10-17(11-9-16)27-7-3/h8-13,15H,5-7H2,1-4H3,(H,23,26)
• InChI Key: QLNVZUWJRUISAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC=C(C=C3)OCC)C
• Molecular Formula: C21H26N4O2S
• Molecular Weight: 398.5 g/mol

Description

Thiazoles are important heterocyclic compounds that contain sulfur and nitrogen. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of thiazole compounds can be greatly affected by substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazole rings can have three possible orientations towards the target site: nitrogen orientation, sulfur orientation, and parallel orientation. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially be used in the development of new pain medications.

Anti-inflammatory Activity

. This could potentially be used in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

.

Antifungal Activity

. This could potentially be used in the treatment of various fungal infections.

Antiviral Activity

. This could potentially be used in the treatment of various viral infections.

Diuretic Activity

. Diuretics help your body get rid of unneeded water and salt through urine.

Antitumor or Cytotoxic Activity

. This could potentially be used in the treatment of various forms of cancer.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to block the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . The compound’s interaction with its targets and the resulting changes would depend on the specific biological activity it exhibits.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

A study on a similar compound, 3-((1-benzylpiperidin-4-yl)amino)-n-(4-(4-ethoxyphenyl)-thiazol-2-yl)propanamide, showed a strong inhibitory activity against acetylcholinesterase (ache), indicating that it has satisfactory drug-like characteristics and adme properties .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Given the wide range of biological activities exhibited by thiazole compounds, they are of great interest in the development of new therapeutic agents. Future research may focus on synthesizing new thiazole derivatives and evaluating their biological activities.